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Compound of Interest

Compound Name: Calcium picrate

Cat. No.: B104147 Get Quote

Technical Support Center: Handling Calcium
Picrate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the appropriate selection and use of personal protective

equipment (PPE) when handling Calcium picrate. The following information is intended to

supplement, not replace, your institution's safety protocols and a thorough reading of the

relevant Safety Data Sheets (SDS).

Frequently Asked Questions (FAQs)
Q1: What is Calcium picrate and why is it so hazardous?

A1: Calcium picrate is a salt formed from the reaction of picric acid with a source of calcium,

such as concrete or plaster.[1][2][3] It is considered more sensitive to shock, friction, and heat

than picric acid itself, posing a significant explosion hazard.[2][3] Dry Calcium picrate is

classified as a powerful explosive.[3]

Q2: What are the primary hazards associated with handling Calcium picrate?

A2: The primary hazards are:
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Explosion: Calcium picrate is highly sensitive to heat, shock, and friction, which can lead to

detonation.[2][3][4]

Toxicity: Like its parent compound, picric acid, Calcium picrate is toxic if ingested, inhaled,

or absorbed through the skin.[1][2][3]

Irritation: It is a skin and eye irritant and can cause allergic skin reactions.[1][2]

Q3: What initial steps should I take before handling Calcium picrate?

A3: Before working with Calcium picrate, you should:

Conduct a thorough risk assessment for your specific experiment.

Read the Safety Data Sheet (SDS) for picric acid and any available data for Calcium
picrate.[5]

Ensure you are familiar with your institution's safety protocols for handling explosive

compounds.

Work in a designated area, such as a chemical fume hood, and ensure it is free of

incompatible materials, especially metals.[2][3]

Never work alone when handling this substance.[5]

Q4: What should I do if I discover suspected dry Calcium picrate or old containers of picric

acid?

A4: Do not touch or move the container. Immediately secure the area, restrict access, and

contact your institution's Environmental Health and Safety (EHS) department or a bomb

disposal unit.[1][6] The friction from attempting to open a container with crystallized picrate

salts in the threads could be sufficient to cause an explosion.[1][7]

Troubleshooting Guide
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Problem Possible Cause Solution

Yellow staining of skin or work

surfaces.

Direct contact with Calcium

picrate or picric acid.

This indicates exposure.

Immediately wash the affected

skin with copious amounts of

water for at least 15-20

minutes.[5][8][9] For surfaces,

follow the decontamination

protocol below. Note that

yellow staining of the skin can

be a symptom of picric acid

absorption.[2]

Spill of a solution containing

Calcium picrate.
Accidental mishandling.

For very small spills, you may

be able to clean it up if you are

properly trained and equipped.

Never allow the spill to dry out.

Keep the material wet with

water.[1][3][8] Use a spill

response pad to absorb the

material, place it in a

compatible container with

added water, and label it as

hazardous waste.[2][8] For

larger spills, evacuate the area

and contact EHS immediately.

[3]

Formation of crystalline

material on container threads.

Evaporation of the wetting

agent (typically water).

Do not attempt to open the

container. This is an extremely

dangerous situation as the

crystals are highly friction-

sensitive.[1][7] Isolate the

container, prevent anyone from

handling it, and immediately

contact your EHS department

or a specialized disposal team.

[1]
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Data Presentation
Hazard Profile of Picrate Compounds

Property Picric Acid (Dry) Calcium Picrate
Key
Considerations

Physical State
Yellow crystalline

solid[4]
Yellow crystalline solid

Both are solids at

room temperature.

Explosive Nature
Powerful explosive

when dry[3][4]

Considered more

sensitive to shock,

friction, and heat than

picric acid[2][3]

The primary hazard is

explosion, with

Calcium picrate being

potentially more

unstable.

Sensitivity

Sensitive to heat,

shock, and friction[1]

[6]

Highly sensitive[2][3]

Avoid any impact,

friction, or exposure to

heat sources.

Toxicity

Toxic by ingestion,

inhalation, and skin

absorption[1][2][3]

Assumed to have

similar toxicity to picric

acid

All routes of exposure

are hazardous.

Health Effects

Skin and eye irritation,

allergic skin reactions,

potential for liver and

kidney damage with

chronic exposure[2][3]

Assumed to have

similar health effects

to picric acid

Can cause both acute

and chronic health

problems.

Incompatibilities

Metals (copper, lead,

zinc, iron), concrete,

plaster, ammonia,

oxidizers[1][2][8]

All materials

incompatible with

picric acid

The formation of even

more sensitive metal

picrates is a major

concern.

Experimental Protocols
Protocol for Decontamination of a Concrete Surface Potentially Contaminated with Calcium
Picrate
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Objective: To safely neutralize and remove any potential Calcium picrate contamination from a

concrete surface to mitigate the risk of explosion and chemical exposure.

Materials:

Personal Protective Equipment (see PPE selection guide below)

Deionized water in a spray bottle

A 2% v/v aqueous solution of acetone in a spray bottle[8]

Non-sparking tools (e.g., plastic scraper, rubber squeegee)[6]

Absorbent pads (compatible with the chemicals used)

Heavy-duty, sealable plastic bags for waste disposal

Hazardous waste labels

pH indicator strips

Procedure:

Preparation:

Ensure the area is well-ventilated, preferably within a chemical fume hood if the

contaminated area is portable.

Restrict access to the area and post warning signs.

Don the appropriate PPE.

Wetting the Surface:

Crucially, do not allow the area to dry out at any point during this procedure.[1][8]

Gently spray the contaminated surface with deionized water to thoroughly wet it. Avoid

high-pressure sprays that could dislodge particles.
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Decontamination:

Liberally apply the 2% acetone solution to the wetted surface.[8]

Allow the solution to remain in contact with the surface for at least 15 minutes.

Using a non-sparking plastic scraper, gently work the solution over the surface.

Removal and Rinsing:

Use a rubber squeegee to collect the decontamination solution and any solid material.

Use absorbent pads to soak up the collected liquid and solids.

Place all used absorbent pads and the scraper head (if disposable) into a heavy-duty

plastic bag. Add a small amount of water to the bag to keep the contents wet.

Thoroughly rinse the surface with deionized water.

Collect the rinse water with absorbent pads and place them in the waste bag.

Verification and Waste Disposal:

Test the final rinse water with a pH strip to ensure it is neutral.

Wipe the surface dry with a clean absorbent pad.

Seal the plastic waste bag, label it clearly as "Picric Acid/Calcium Picrate Waste," and

arrange for immediate disposal through your institution's hazardous waste program.[8]

Mandatory Visualization
Caption: PPE selection workflow for handling Calcium picrate.

Personal Protective Equipment (PPE) Selection
Guide
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The selection of appropriate PPE is critical to mitigate the risks associated with Calcium
picrate. The level of PPE required depends on the specific task being performed.

Core PPE Requirements (for any handling of Calcium picrate):

Eye and Face Protection: At a minimum, ANSI-approved safety glasses with side shields are

required.[2] For tasks with a higher risk of splashes or dust generation, chemical splash

goggles should be worn in conjunction with a face shield.[6][10]

Hand Protection: Use chemical-resistant gloves. Nitrile, neoprene, or butyl gloves are

recommended.[2] Latex gloves are not effective and should not be used.[9] Double-gloving is

recommended when working with pure solids or concentrated solutions.[2] Gloves should be

changed frequently, especially if they become contaminated.[2]

Body Protection: A laboratory coat that is appropriately sized and fully buttoned must be

worn.[2] For tasks with a higher risk of spills or splashes, a chemical-resistant or rubber

apron should be worn over the lab coat.[2]

Footwear: Closed-toe shoes must be worn at all times in the laboratory. The area of skin

between the shoe and ankle must not be exposed.[2]

Task-Specific PPE Recommendations:
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Task Eye/Face Gloves Body Respiratory

Handling dilute

solutions (<1%)

in a closed

system

Safety glasses

with side shields

Single pair of

nitrile or

neoprene gloves

Lab coat

Not generally

required if in a

fume hood

Preparing

solutions from

solid picric

acid/picrate

Chemical splash

goggles and face

shield

Double-gloved

with nitrile or

neoprene gloves

Chemical-

resistant apron

over lab coat

Recommended

to use a fume

hood to control

dust. If dust

cannot be

controlled,

consult EHS

about

appropriate

respiratory

protection.

Decontamination

of spills or work

surfaces

Chemical splash

goggles and face

shield

Double-gloved

with nitrile or

neoprene gloves

Chemical-

resistant apron

over lab coat

Not generally

required if the

material is kept

wet and work is

performed in a

fume hood.

Handling old or

potentially dry

containers

STOP! DO NOT

HANDLE.
N/A N/A N/A

Important Considerations:

Engineering Controls: All work with Calcium picrate or picric acid solutions should be

conducted in a certified chemical fume hood.[2][5]

Non-Sparking Tools: Never use metal tools, such as spatulas, to handle picric acid or its

salts.[1][2] Use plastic or ceramic tools instead.
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Training: All personnel handling these materials must be trained on the specific hazards and

the procedures for safe handling and emergency response.[9][11]

Hygiene: Wash hands thoroughly after handling Calcium picrate, even if gloves were worn.

[4][12] Do not eat, drink, or smoke in the laboratory.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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